Cas no 57281-77-3 (3-Methoxy-4-methyl-2-nitrobenzoic acid)

• Product Name: 3-Methoxy-4-methyl-2-nitrobenzoic acid
• CAS No: 57281-77-3
• MF: C₉H₉NO₅
• MW: 211.171462774277
• MDL: MFCD09834816
• CID: 57106
• Update Time: 2025-11-07

3-Methoxy-4-methyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methyl-2-nitrobenzoic acid
• m-Anisicacid, 4-methyl-2-nitro- (7CI)

• MDL： MFCD09834816
• Inchi： 1S/C9H9NO5/c1-5-3-4-6(9(11)12)7(10(13)14)8(5)15-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： PJEQOQBIFDMSON-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C(=O)O)C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 92.35000
• LogP: 2.13320

3-Methoxy-4-methyl-2-nitrobenzoic acid Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-Methoxy-4-methyl-2-nitrobenzoic acid

Research Briefing on 3-Methoxy-4-methyl-2-nitrobenzoic acid (CAS: 57281-77-3): Recent Advances and Applications

3-Methoxy-4-methyl-2-nitrobenzoic acid (CAS: 57281-77-3) is a nitrobenzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and antimicrobial agents. This briefing provides an overview of the latest research findings, methodologies, and future directions related to this compound.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 3-Methoxy-4-methyl-2-nitrobenzoic acid in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The research demonstrated that the nitro and methoxy functional groups of the compound play a critical role in modulating the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation. The study employed computational docking and in vitro assays to validate the compound's binding affinity and inhibitory effects, suggesting its potential as a scaffold for designing next-generation anti-inflammatory drugs.

In another recent development, researchers from the University of Cambridge explored the antimicrobial properties of derivatives synthesized from 3-Methoxy-4-methyl-2-nitrobenzoic acid. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the compound's efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The team utilized a combination of structural optimization and microbiological assays to identify the most potent derivatives, paving the way for further preclinical evaluations.

Beyond its pharmaceutical applications, 3-Methoxy-4-methyl-2-nitrobenzoic acid has also been investigated for its utility in material science. A 2024 study in ACS Applied Materials & Interfaces reported the use of this compound as a precursor for the synthesis of nitroaromatic-based polymers with enhanced thermal stability and electronic properties. These polymers show promise for applications in organic electronics and sensor technologies, underscoring the compound's versatility across multiple disciplines.

In conclusion, recent research on 3-Methoxy-4-methyl-2-nitrobenzoic acid (CAS: 57281-77-3) has unveiled its multifaceted potential in drug discovery, antimicrobial therapy, and advanced material design. Future studies are expected to focus on optimizing its pharmacokinetic properties and expanding its applications in industrial and biomedical contexts. This compound continues to be a valuable asset in the toolkit of researchers aiming to address pressing challenges in chemical biology and medicine.